Cas no 907209-76-1 (tert-butyl N-cyclohexyl-N-methylcarbamate)

• Product Name: tert-butyl N-cyclohexyl-N-methylcarbamate
• CAS No: 907209-76-1
• MF: C₁₂H₂₃NO₂
• MW: 213.316523790359
• CID: 5536870
• Update Time: 2025-05-19

tert-butyl N-cyclohexyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-cyclohexyl-N-methylcarbamate

• Inchi： 1S/C12H23NO2/c1-12(2,3)15-11(14)13(4)10-8-6-5-7-9-10/h10H,5-9H2,1-4H3
• InChI Key： NJCMYRUBEZOQTB-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)N(C1CCCCC1)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl N-cyclohexyl-N-methylcarbamate

Introduction to Tert-butyl N-cyclohexyl-N-methylcarbamate (CAS No. 907209-76-1)

Tert-butyl N-cyclohexyl-N-methylcarbamate, identified by its Chemical Abstracts Service (CAS) number 907209-76-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry, agrochemicals, and material science. The unique structural features of Tert-butyl N-cyclohexyl-N-methylcarbamate, including its bulky tert-butyl group and the presence of both cyclohexyl and methyl substituents, contribute to its distinct chemical properties and potential biological activities.

The synthesis and characterization of Tert-butyl N-cyclohexyl-N-methylcarbamate have been subjects of extensive research, particularly in the development of novel pharmaceutical intermediates. The tert-butyl group, a well-known protective group in organic synthesis, enhances the stability of the carbamate moiety, making it a valuable tool in multi-step synthetic routes. Additionally, the cyclohexyl and methyl groups introduce steric and electronic effects that can influence the reactivity and binding affinity of the compound, making it a promising candidate for drug discovery efforts.

In recent years, there has been growing interest in carbamates as pharmacophores due to their ability to modulate various biological targets. For instance, carbamates have been explored as inhibitors of enzymes involved in metabolic pathways, such as kinases and proteases. The structural motif of Tert-butyl N-cyclohexyl-N-methylcarbamate aligns well with this trend, as it offers a scaffold that can be readily modified to enhance binding interactions with biological targets. This has led to several studies investigating its potential as a lead compound or intermediate in the synthesis of novel therapeutic agents.

One particularly noteworthy application of Tert-butyl N-cyclohexyl-N-methylcarbamate is in the field of medicinal chemistry, where it has been utilized as a building block for more complex molecules. The compound's ability to undergo various chemical transformations, such as nucleophilic substitution and condensation reactions, makes it a versatile intermediate. Researchers have leveraged these properties to develop novel carbamate-based drugs that exhibit improved pharmacokinetic profiles and reduced side effects compared to existing treatments.

The role of Tert-butyl N-cyclohexyl-N-methylcarbamate in drug development has been further underscored by its incorporation into several clinical trials. These trials aim to evaluate the efficacy and safety of drugs derived from this compound or its analogs in treating various diseases. Preliminary results from these studies have shown promising signs, highlighting the potential of Tert-butyl N-cyclohexyl-N-methylcarbamate as a valuable component in next-generation therapeutics.

From a chemical biology perspective, Tert-butyl N-cyclohexyl-N-methylcarbamate has been employed in studies aimed at understanding the mechanisms of action of carbamate-based compounds. These investigations have provided insights into how carbamates interact with biological targets at the molecular level, which is crucial for designing more effective drugs. The structural complexity of Tert-butyl N-cyclohexyl-N-methylcarbamate has made it an ideal candidate for such studies, as it allows researchers to dissect the contributions of different functional groups to overall biological activity.

The industrial significance of Tert-butyl N-cyclohexyl-N-methylcarbamate extends beyond pharmaceutical applications. In agrochemical research, for example, carbamates are widely used as pesticides due to their effectiveness against a broad spectrum of pests. The unique properties of Tert-butyl N-cyclohexyl-N-methylcarbamate make it a potential candidate for developing new-generation agrochemicals that are more environmentally friendly and less toxic to non-target organisms.

In conclusion, Tert-butyl N-cyclohexyl-N-methylcarbamate (CAS No. 907209-76-1) represents a significant advancement in the field of organic chemistry and drug development. Its structural features and versatile reactivity make it a valuable tool for synthesizing novel pharmaceuticals and agrochemicals. As research continues to uncover new applications for this compound, its importance is likely to grow even further, solidifying its place as a cornerstone in modern chemical biology and medicinal chemistry.